Cas no 394236-98-7 (4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-pyrazole)

• Product Name: 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-pyrazole
• CAS No: 394236-98-7
• MF: C₂₆H₃₃ClN₂O₂S₂
• MW: 505.13542342186
• CID: 5914367
• PubChem ID: 3119011
• Update Time: 2025-07-09

4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-pyrazole
• 4-((4-chlorophenyl)thio)-3,5-dimethyl-1-((2,4,6-triisopropylphenyl)sulfonyl)-1H-pyrazole
• 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-[2,4,6-tri(propan-2-yl)phenyl]sulfonylpyrazole
• F0755-0086
• 4-CHLOROPHENYL 3,5-DIMETHYL-1-[(2,4,6-TRIISOPROPYLPHENYL)SULFONYL]-1H-PYRAZOL-4-YL SULFIDE
• 4-[(4-chlorophenyl)sulfanyl]-3,5-dimethyl-1-[2,4,6-tris(propan-2-yl)benzenesulfonyl]-1H-pyrazole
• 394236-98-7
• AKOS003607535
• 1H-Pyrazole, 4-[(4-chlorophenyl)thio]-3,5-dimethyl-1-[[2,4,6-tris(1-methylethyl)phenyl]sulfonyl]-

• Inchi： 1S/C26H33ClN2O2S2/c1-15(2)20-13-23(16(3)4)26(24(14-20)17(5)6)33(30,31)29-19(8)25(18(7)28-29)32-22-11-9-21(27)10-12-22/h9-17H,1-8H3
• InChI Key： XRSMDLMCOFHDDR-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(C(C)C)C=C(C(C)C)C=C2C(C)C)(=O)=O)C(C)=C(SC2=CC=C(Cl)C=C2)C(C)=N1

Computed Properties

• Exact Mass: 504.1671983g/mol
• Monoisotopic Mass: 504.1671983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 581.9±60.0 °C(Predicted)
• pka: -5.11±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-pyrazole

Comprehensive Overview of 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-pyrazole (CAS 394236-98-7)

The compound 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-pyrazole (CAS 394236-98-7) is a highly specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its intricate molecular structure, featuring a pyrazole core substituted with sulfonyl and chlorophenyl groups, makes it a subject of interest for scientists exploring novel bioactive molecules. The presence of isopropyl groups further enhances its steric and electronic properties, contributing to its unique reactivity and potential utility in drug discovery.

In recent years, the demand for sulfonamide derivatives and heterocyclic compounds like 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-pyrazole has surged due to their role in developing enzyme inhibitors and receptor modulators. Researchers are particularly intrigued by its potential in targeting inflammatory pathways and metabolic disorders, aligning with the growing focus on precision medicine. This compound’s lipophilic character, attributed to the tris(propan-2-yl) moiety, also makes it a candidate for improving drug bioavailability—a hot topic in modern pharmacology.

The synthesis of CAS 394236-98-7 involves multi-step organic reactions, including Suzuki coupling and sulfonylation, which are frequently searched terms in academic databases. Its structure-activity relationship (SAR) studies are often cited in journals focusing on medicinal chemistry, as it exemplifies how subtle modifications can alter biological efficacy. For instance, the 4-chlorophenyl group is known to enhance binding affinity to certain protein targets, a feature leveraged in designing next-generation therapeutics.

From an industrial perspective, 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-pyrazole is also explored for its potential in crop protection. Its sulfonyl pyrazole scaffold is analogous to active ingredients in certain pesticides, sparking interest in sustainable agriculture. This aligns with global trends toward green chemistry and reduced environmental impact, as researchers seek alternatives to traditional agrochemicals.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC—techniques commonly queried by chemists. Its thermal stability and solubility profile are critical parameters for formulation scientists, especially those working on nanoparticle drug delivery systems, another trending area in biomedical research.

In summary, CAS 394236-98-7 represents a versatile scaffold bridging pharmaceutical innovation and agrochemical advancement. Its structural complexity and functional diversity continue to inspire research across disciplines, addressing pressing challenges in human health and food security. As the scientific community delves deeper into its applications, this compound is poised to remain a focal point in high-impact studies.